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Compound of Interest

Compound Name: 2-Hydroxy Probenecid-d6

Cat. No.: B15145077

Technical Guide: 2-Hydroxy Probenecid-d6

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information on 2-Hydroxy Probenecid-d6, a deuterated
analog of a Probenecid metabolite. The primary application of this compound is as an internal
standard for analytical and pharmacokinetic studies.

Quantitative Data Summary

The key quantitative identifiers for 2-Hydroxy Probenecid-d6 are summarized in the table

below.
Parameter Value Reference
CAS Number 1330180-97-6 [1][2]
Molecular Weight 307.40 g/mol [1]
Molecular Formula C13H13D6NO5S [11[3]

Chemical and Research Context

2-Hydroxy Probenecid-d6 is a stable, deuterium-labeled version of 2-Hydroxy Probenecid,
which is a metabolite of Probenecid. Probenecid itself is a uricosuric drug used in the treatment
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of gout.[4][5] In research settings, particularly in mass spectrometry and liquid chromatography,
the use of stable isotope-labeled internal standards like 2-Hydroxy Probenecid-d6 is crucial
for achieving accurate quantification of the target analyte (in this case, Probenecid and its
metabolites) in biological samples.[1]

Experimental Workflow: Use as an Internal Standard

The following diagram illustrates a typical experimental workflow where 2-Hydroxy
Probenecid-d6 would be utilized as an internal standard in a pharmacokinetic study.
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Workflow for using a deuterated internal standard.

Experimental Protocol Considerations:

While specific, detailed experimental protocols are proprietary and application-dependent, a
general methodology for the use of 2-Hydroxy Probenecid-d6 as an internal standard would

involve the following steps:

o Preparation of Standard Solutions: A stock solution of 2-Hydroxy Probenecid-d6 is
prepared in a suitable solvent, from which working solutions of known concentrations are
derived.

o Sample Spiking: A precise volume of the internal standard working solution is added to all
biological samples, calibration standards, and quality control samples before any sample
processing steps.
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o Sample Preparation: This typically involves protein precipitation, liquid-liquid extraction, or
solid-phase extraction to remove interfering substances from the biological matrix and isolate
the analyte and internal standard.

o LC-MS/MS Analysis: The prepared samples are injected into a liquid chromatography-
tandem mass spectrometry system. The chromatographic conditions are optimized to
separate the analyte and internal standard from other components, and the mass
spectrometer is set to monitor specific precursor-to-product ion transitions for both the
analyte and 2-Hydroxy Probenecid-d6.

o Quantification: The concentration of the analyte in the unknown samples is determined by
calculating the ratio of the analyte's peak area to the internal standard's peak area and
comparing this ratio to a calibration curve generated from samples with known
concentrations of the analyte.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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